2-(4-chlorobenzyl)-7-phenyl-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione

• IUPAC Name: 2-[(4-chlorophenyl)methyl]-7-phenyl-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione
• InChI: InChI=1S/C18H13ClN4O2/c19-14-8-6-13(7-9-14)12-23-18(25)22-11-10-21(17(24)16(22)20-23)15-4-2-1-3-5-15/h1-11H,12H2
• InChI Key: GNBYVDJWSKSGIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=CN3C(=NN(C3=O)CC4=CC=C(C=C4)Cl)C2=O
• Molecular Formula: C18H13ClN4O2
• Molecular Weight: 352.8 g/mol

Description

The compound “2-(4-chlorobenzyl)-7-phenyl-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione” is a derivative of the [1,2,4]triazolo[4,3-a]pyrazine class. These compounds are nitrogen-containing heterocycles, which are widely found in natural products, synthetic drugs, and functional materials. They are the basic backbone of many physiologically active compounds and drugs.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[4,3-a]pyrazine derivatives starts from 2,3-dichloropyrazine and consists of cyclization of the obtained 2-chloro-3-hydrazinopyrazine by the action of carbonic acid halo anhydrides followed by hydrolysis of the intermediate 8-chloro [1,2,4]triazolo [4,3-a]pyrazine and its consequent alkylation.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various techniques such as melting point, 1H and 13C nuclear magnetic resonance spectroscopy, mass spectrometry, and elemental analysis.

Chemical Reactions Analysis

Triazolo[4,3-a]pyrazine derivatives with an indole moiety might form hydrogen bond interactions with key amino acid residues of the target receptor to enhance antibacterial effects.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be analyzed using various techniques such as melting point, 1H and 13C nuclear magnetic resonance spectroscopy, mass spectrometry, and elemental analysis.

Mechanism of Action

Target of Action

The primary targets of the compound 2-(4-chlorobenzyl)-7-phenyl-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione are the c-Met and VEGFR-2 kinases . These kinases play a crucial role in cell proliferation and angiogenesis, respectively, making them important targets in cancer therapy .

Mode of Action

This compound interacts with its targets by inhibiting their activities . This inhibition results in a decrease in cell proliferation and angiogenesis, thereby limiting the growth and spread of cancer cells .

Biochemical Pathways

The compound this compound affects the c-Met and VEGFR-2 signaling pathways . By inhibiting these kinases, the compound disrupts the signaling pathways that promote cell proliferation and angiogenesis . The downstream effects include a reduction in tumor growth and metastasis .

Pharmacokinetics

The compound’s inhibitory activities against c-met and vegfr-2 kinases, as well as its antiproliferative activities against various cancer cell lines, suggest that it may have favorable absorption, distribution, metabolism, and excretion (adme) properties .

Result of Action

The molecular and cellular effects of this compound’s action include the inhibition of cell proliferation and angiogenesis . At the cellular level, the compound has been shown to inhibit the growth of A549 cells in the G0/G1 phase in a dose-dependent manner and induce late apoptosis of A549 cells .

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-chlorobenzyl)-7-phenyl-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione in lab experiments is its potential use in the treatment of various diseases. This compound has been extensively studied and has shown promising results in preclinical studies. However, one of the limitations of using this compound is its potential toxicity and side effects. Further studies are needed to determine the safety and efficacy of this compound in humans.

Future Directions

There are several future directions for the research on 2-(4-chlorobenzyl)-7-phenyl-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione. One direction is to further study the mechanism of action of this compound to better understand its potential use in the treatment of various diseases. Another direction is to conduct clinical trials to determine the safety and efficacy of this compound in humans. Additionally, research can be conducted to develop new derivatives of this compound with improved pharmacological properties.

Synthesis Methods

The synthesis of 2-(4-chlorobenzyl)-7-phenyl-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione involves a multi-step process. The first step involves the reaction of 4-chlorobenzylamine with 2-cyanophenylhydrazine to yield the intermediate product, 2-(4-chlorobenzyl)-2-phenylhydrazonoacetonitrile. The intermediate product is then reacted with ethyl acetoacetate to form the final product, this compound.

Scientific Research Applications

2-(4-chlorobenzyl)-7-phenyl-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione has been extensively studied for its potential use in the treatment of various diseases. Studies have shown that this compound has anticancer, antiviral, and neuroprotective properties. It has also been found to have potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.

Biochemical Analysis

Biochemical Properties

It has been found that similar triazolopyrazine derivatives have shown potent inhibitory activities against certain enzymes . The specific enzymes, proteins, and other biomolecules that 2-(4-chlorobenzyl)-7-phenyl-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione interacts with are yet to be identified.

Cellular Effects

Preliminary studies suggest that similar compounds may have antiproliferative effects against certain cancer cell lines

Molecular Mechanism

It is hypothesized that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .